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Compound of Interest

Compound Name: 5-Iodoindole

Cat. No.: B102021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

5-iodoindole (CAS No: 16066-91-4), a key intermediate in various chemical syntheses. Due to

the limited availability of comprehensive toxicological data, a cautious approach is paramount

when handling this compound. This guide summarizes available data, outlines safe handling

protocols, and provides emergency procedures to ensure the well-being of laboratory

personnel.

Hazard Identification and Classification
5-Iodoindole is classified as a hazardous substance. The primary routes of exposure are

inhalation, skin contact, and eye contact. According to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), it is categorized as follows:

Skin Irritation (Category 2): Causes skin irritation.[1][2][3]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[1][2][3]

Signal Word: Warning[1][4]

Hazard Statements:
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H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[1][3][4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]

P264: Wash skin thoroughly after handling.[5]

P271: Use only outdoors or in a well-ventilated area.[5][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2][6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 5-iodoindole is presented below.

A significant portion of data is not available, underscoring the need for careful handling.
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Property Value Reference(s)

Molecular Formula C₈H₆IN [1][2][3]

Molecular Weight 243.04 g/mol [1][3]

Appearance Powder [1]

Color Beige / Pale brown [1][2]

Melting Point 101-104 °C (lit.) [7]

Boiling Point No data available [1]

Water Solubility No information available [1][2]

Vapor Pressure No data available [2]

Density No data available [1]

Odor No information available [1][2]

Toxicological Information
The toxicological properties of 5-iodoindole have not been thoroughly investigated.[1] The

available information focuses on its irritant properties.
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Toxicological Endpoint Data Reference(s)

Acute Toxicity No data available [1][2]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[1][2][3]

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)
[1][2][3]

Respiratory Sensitization No data available [2]

Skin Sensitization No data available [2]

Germ Cell Mutagenicity No data available [1][2]

Carcinogenicity

No component is identified as

a probable, possible, or

confirmed human carcinogen

by IARC.

[1][8]

Reproductive Toxicity No data available [1][2]

STOT - Single Exposure

Category 3 (May cause

respiratory irritation); Target

Organ: Respiratory system.

[1][2][4]

STOT - Repeated Exposure No data available [1][2]

Aspiration Hazard No data available [1]

Experimental Protocols: Safe Handling Procedures
Adherence to the following protocols is mandatory to minimize exposure and ensure a safe

working environment.

4.1. Engineering Controls

Work with 5-iodoindole should be conducted in a well-ventilated area.[5]

A certified chemical fume hood is required for all procedures that may generate dust or

aerosols.[9]
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[9]

4.2. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to

EN166 (EU) or NIOSH (US) standards.[1]

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Dispose of

contaminated gloves after use in accordance with good laboratory practices.[1]

Skin and Body Protection: Wear impervious clothing, such as a lab coat, to prevent skin

contact.[1]

Respiratory Protection: For operations generating dust, use a NIOSH-approved N95 (US) or

P1 (EU EN 143) particle respirator.[1][4]

4.3. General Handling

Avoid all personal contact, including inhalation of dust.[5]

Avoid formation of dust and aerosols.[1]

Do not eat, drink, or smoke in areas where 5-iodoindole is handled.[5]

Wash hands thoroughly before breaks and at the end of the workday.[1]

Keep containers securely sealed when not in use.[5]

4.4. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

Some sources recommend refrigeration.[2]

The compound is light-sensitive; protect from light.[2]

Stability and Reactivity
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Chemical Stability: Stable under recommended storage conditions.[1][2]

Conditions to Avoid: Excess heat, formation of dust, and exposure to light.[2]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[1][2]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products may form, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and

hydrogen iodide.[1][2]

Emergency and First Aid Procedures
Experimental Workflow for Emergency Response

Medical Attention

Inhalation

Move to fresh air

Skin Contact

Wash with soap and water

Eye Contact

Rinse with water for 15 mins

Ingestion

Rinse mouth with water

Consult a Physician

Click to download full resolution via product page

Caption: Emergency response workflow for 5-iodoindole exposure.

Inhalation: If breathed in, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.[1]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.[1]

In all cases of exposure, show the Safety Data Sheet to the attending medical professional.[1]

Spills and Disposal
Logical Flow for Spill Management
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Spill Occurs

Evacuate personnel to safe areas

Ensure adequate ventilation

Wear appropriate PPE

Prevent entry into drains

Sweep up and shovel
(Avoid creating dust)

Place in suitable, closed,
labeled containers for disposal

Dispose via licensed company

Click to download full resolution via product page

Caption: Step-by-step procedure for managing a 5-iodoindole spill.
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Spill Response:

Ensure adequate ventilation and evacuate personnel to safe areas.[1]

Wear appropriate personal protective equipment as detailed in Section 4.2.[1]

Prevent the product from entering drains.[1]

For dry spills, pick up and arrange disposal without creating dust. Sweep up and shovel

the material into a suitable, closed container for disposal.[1]

Waste Disposal:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

Contaminated packaging should be disposed of as unused product.[1]

Do not release into the environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Iodoindole: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102021#5-iodoindole-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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